Metal-enhanced Förster resonance energy transfer (ME-FRET) in anthracene/tetracene-doped crystal systems†
Physical Chemistry Chemical Physics Pub Date: 2017-10-30 DOI: 10.1039/C7CP01553D
Abstract
Anthracene tetracene-doped crystals (TA) dispersed in a thin polymer film matrix have been reported as efficient down converting systems based on Förster Resonance Energy Transfer (FRET) which occurs efficiently from donor (anthracene) to acceptor (tetracene) molecules. In this work, we demonstrate that the efficiency of this system can be further improved by a metal-enhanced FRET, which is obtained by incorporating metal nanoparticles into the polymer matrix. We report on the preparation and optical responses of polymeric transparent thin films where dodecanethiol-capped silver or gold nanoparticles are dispersed with TA in a polymethylmethacrylate (PMMA) matrix. A maximum of 11-fold and 6.5-fold enhancement was achieved with silver and gold nanoparticles, respectively. Efficiency is discussed in terms of film morphology and plasmon resonance induced effects.
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